Cas no 2227682-77-9 ((3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid
• CAS No: 2227682-77-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5896979
• PubChem ID: 96858378
• Update Time: 2025-05-20

(3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid
• EN300-1780312
• 2227682-77-9

• Inchi： 1S/C9H11NO4/c1-14-6-2-3-10-7(4-6)8(11)5-9(12)13/h2-4,8,11H,5H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key： DPFPDZZVYYRYEH-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.6Ų

Additional information on (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid (CAS No. 2227682-77-9)

(3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid (CAS No. 2227682-77-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by a hydroxyl group and a methoxy-substituted pyridine ring, which contribute to its distinct chemical properties and biological activities.

The hydroxyl group in the (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid molecule plays a crucial role in its solubility and reactivity, making it an attractive candidate for various chemical reactions and biological studies. The methoxy-substituted pyridine ring provides additional stability and enhances the compound's interaction with biological targets, such as enzymes and receptors. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent research has focused on the pharmacological properties of (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which are essential for treating various diseases, including inflammatory disorders and neurodegenerative conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid has been investigated for its potential neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid has been optimized using various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-methoxypyridine with an appropriate aldehyde or ketone followed by a subsequent oxidation step to introduce the carboxylic acid functionality. Advanced synthetic methods, such as asymmetric synthesis, have also been employed to ensure the desired stereochemistry at the chiral center, which is critical for achieving optimal biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to fully elucidate its pharmacokinetic profile and determine its long-term safety and efficacy in treating specific diseases.

In conclusion, (3S)-3-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid (CAS No. 2227682-77-9) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to explore its mechanisms of action and clinical applications, paving the way for new treatments for various diseases.